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Compound of Interest

Compound Name: Propyl acetate

Cat. No.: B149987

An In-depth Whitepaper on the Core Physical and Chemical Properties of Propyl Acetate for
Researchers, Scientists, and Drug Development Professionals.

Propyl acetate, also known as n-propyl acetate, is an organic ester with the chemical formula
CsH1002.[1] It is a colorless liquid with a characteristic fruity odor, often described as pear-like.
[1][2][3] This solvent finds widespread use in various industries, including coatings, printing
inks, cosmetics, and pharmaceuticals, owing to its excellent solvency for a wide range of
organic compounds and resins.[3][4] For researchers, particularly in drug development and
formulation, a thorough understanding of its physical and chemical properties is paramount for
its effective and safe application. This technical guide provides a detailed overview of the core
properties of propyl acetate, experimental protocols for their determination, and key safety
information.

Core Physical and Chemical Properties

The fundamental physical and chemical characteristics of propyl acetate are summarized in
the tables below, providing a quick reference for laboratory use.

Physical Properties
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Property Value Reference(s)
Molecular Formula CsH1002 [1114]
Molecular Weight 102.13 g/mol [1103114]
Appearance Clear, colorless liquid [1114]

Odor Mild, fruity (pear-like) [11121[3]
Boiling Point 101.4 - 102 °C [3][4][5]
Melting Point -95 °C [315]

Density 0.88 - 0.891 g/cm3 at 20°C [31141[5]

Solubility in Water

Limited (approx. 1.6 - 2 g/100
mL at 16-20°C)

[6]

Solubility in Organic Solvents

Miscible with most common
organic solvents (alcohols,

ketones, esters)

[2]14]

Vapor Pressure

25 - 35.9 mmHg at 20-25°C

[1](6]

Refractive Index (n2°/D)

~1.384

[2]

Chemical and Safety Properties
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Property Value/information Reference(s)
CAS Number 109-60-4 [2]
IUPAC Name Propyl acetate [1]
n-Propyl acetate, 1-propyl
Synonyms [3]
acetate, Propyl ethanoate
Flash Point 12.8 - 14 °C (Closed Cup) [21[41[5]

Autoignition Temperature

~380 - 430 °C

[5]17]

Explosive Limits in Air

Lower: ~1.7 - 2.0% (V/v),
Upper: ~8.0% (v/v)

[5]

Stable under normal

Stability N [5]18]
conditions.
Reacts with strong oxidants,

Reactivity strong acids, and strong [2][8]

bases.

Incompatibilities

Strong oxidizing agents.

[8]1°]

Hazardous Decomposition

Products

Carbon monoxide and carbon

dioxide upon combustion.

[5]i8]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of propyl acetate.
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Spectroscopy Key Peaks and Information Reference(s)

Expect four distinct signals
1H NMR corresponding to the different [10]

proton environments.

Expect five distinct signals
13C NMR corresponding to the five [10][11]

different carbon environments.

A strong, sharp C=0 stretching
vibration peak around 1745
cm~1is characteristic of the

Infrared (IR) ) [10]
ester functional group. A C-O
stretching vibration is observed

around 1238 cm~1.

The molecular ion peak (M*) at
m/z 102 may not be prominent.
The base peak is often
Mass Spectrometry (MS) ] [10]
observed at m/z 43, which can
be attributed to the [CHsC=0]*

fragment.

Experimental Protocols

Detailed methodologies for determining key physical and chemical properties of propyl acetate
are provided below. These protocols are intended as a guide and may need to be adapted
based on available equipment and specific research requirements.

Determination of Boiling Point (Capillary Method)

This method is suitable for determining the boiling point of small quantities of liquid.
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Boiling point determination workflow.

Procedure:

Place a small amount of propyl acetate into a fusion tube.

e Invert a capillary tube, sealed at one end, and place it into the fusion tube with the open end
submerged in the liquid.

o Attach the fusion tube to a thermometer.
o Heat the apparatus slowly and uniformly in a heating bath.[12]

o Observe the temperature at which a rapid and continuous stream of bubbles emerges from
the capillary tube.[12]

» Remove the heat source and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the liquid begins to enter the capillary tube.[13]

Determination of Density (Pychometer Method)

A pycnometer is a flask with a specific volume used for precise density measurements.
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Density determination workflow.

Procedure:

o Carefully clean and dry a pycnometer of a known volume.

* Weigh the empty pycnometer.

« Fill the pycnometer with propyl acetate, ensuring no air bubbles are present.
e Bring the pycnometer and its contents to the desired temperature (e.g., 20°C).
* Weigh the filled pycnometer.

e The density is calculated by dividing the mass of the propyl acetate by the volume of the
pycnometer.[14]
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Determination of Solubility (Shake-Flask Method)

This method is used to determine the equilibrium solubility of a substance in a solvent.

Procedure:

Add an excess amount of propyl acetate to a known volume of the solvent (e.g., water) in a
sealed flask.

o Agitate the flask at a constant temperature for an extended period (e.g., 24-48 hours) to
ensure equilibrium is reached.

» Allow the mixture to stand to separate the undissolved and dissolved phases.

o Carefully extract a sample from the solvent phase, ensuring no undissolved propyl acetate
IS included.

o Analyze the concentration of propyl acetate in the solvent using a suitable analytical
technique, such as gas chromatography (GC) or high-performance liquid chromatography
(HPLC).[15]

Fischer Esterification: Synthesis of Propyl Acetate

Propyl acetate is commonly synthesized by the Fischer esterification of acetic acid and
propan-1-ol, using a strong acid catalyst such as sulfuric acid.[2][16]
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Fischer esterification workflow.

Procedure:

o Combine 1-propanol and acetic acid in a round-bottom flask.

o Slowly add a catalytic amount of concentrated sulfuric acid.

» Heat the mixture to reflux for a specified period to drive the reaction towards the products.

 After cooling, the reaction mixture is typically washed with water and a weak base (e.g.,
sodium bicarbonate solution) to remove the acid catalyst and unreacted acetic acid.[16]

e The organic layer is then dried and purified by distillation to obtain pure propyl acetate.[16]
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Hydrolysis of Propyl Acetate

As an ester, propyl acetate can undergo hydrolysis to yield acetic acid and propan-1-ol. This
reaction is typically catalyzed by an acid or a base.

Acid-Catalyzed Hydrolysis:

e Reaction: CH3COOCH2CH2CHs + H20 & CH3COOH + CH3CH2CH20H (in the presence of
H*)

» Protocol: The rate of hydrolysis can be monitored by titrating the amount of acetic acid
produced over time. A known concentration of propyl acetate is reacted in an acidic
agueous solution at a constant temperature. Aliquots are taken at regular intervals, and the
reaction is quenched (e.g., by cooling). The concentration of acetic acid is then determined
by titration with a standard solution of a strong base.[17]

Safety and Handling

Propyl acetate is a flammable liquid and should be handled with appropriate safety
precautions.

o Flammability: Highly flammable liquid and vapor. Keep away from heat, sparks, open flames,
and other ignition sources.[5][18]

 Inhalation: May cause drowsiness or dizziness. High vapor concentrations can be irritating to
the respiratory tract.[18]

o Eye Contact: Causes serious eye irritation.[18]
o Skin Contact: May cause skin irritation with prolonged contact.[18]

e Handling: Use in a well-ventilated area. Wear protective gloves, safety glasses, and a lab
coat.[18]

e Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
incompatible materials.[5]
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This technical guide provides a comprehensive overview of the physical and chemical
properties of propyl acetate, along with practical experimental protocols and safety
information. This information is intended to support researchers and scientists in the safe and
effective use of this versatile solvent in their laboratory work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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